Didocosyl sebacate

Specification

• CAS No.: 42233-75-0
• Molecular Formula: C54H106O4
• Molecular Weight: 819.4 g/mol
• IUPAC Name: didocosyl decanedioate
• Standard InChI: InChI=1S/C54H106O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-43-47-51-57-53(55)49-45-41-37-38-42-46-50-54(56)58-52-48-44-40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-52H2,1-2H3
• Standard InChI Key: PRNNATBNXILRSR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCC(=O)OCCCCCCCCCCCCCCCCCCCCCC

Introduction

Chemical Identity and Physicochemical Properties

Structural and Molecular Characteristics

Dioctyl sebacate (C₂₆H₅₀O₄) is a diester formed via the esterification of sebacic acid (decanedioic acid) with 2-ethylhexanol. Its molecular weight is 426.67 g/mol, and it features two branched 2-ethylhexyl groups attached to the carboxyl termini of sebacic acid. The compound’s structure contributes to its non-polar nature, making it soluble in organic solvents but insoluble in water.

Table 1: Physicochemical Properties of Dioctyl Sebacate

Property	Value
Melting Point	-55°C
Boiling Point	212°C at 1 mmHg
Density	0.914 g/mL at 25°C
Vapor Pressure	<0.01 hPa at 20°C
Refractive Index	Not explicitly reported
Water Solubility	<0.1 g/L at 20°C

Synthesis and Industrial Production

Manufacturing Process

DOS is synthesized through acid-catalyzed esterification of sebacic acid with 2-ethylhexanol. The reaction typically employs sulfuric acid or p-toluenesulfonic acid as a catalyst, with temperatures maintained between 140–160°C to drive the reaction to completion. Post-synthesis purification involves vacuum distillation to remove unreacted alcohols and acid residues, yielding a clear, pale yellow liquid with >98% purity.

Quality Control and Industrial Standards

Industrial-grade DOS must comply with specifications such as acid value (<0.1 mg KOH/g) and moisture content (<0.1%). Regulatory bodies, including the U.S. Environmental Protection Agency (EPA), classify it under EINECS 204-558-8, with no significant restrictions under TSCA.

Applications in Polymer Science and Electronics

Plasticizer in Polyvinyl Chloride (PVC)

DOS is a primary plasticizer for PVC, enhancing flexibility and thermal stability in products like cables, flooring, and medical tubing. Its low volatility and compatibility with PVC resins (up to 50 phr) make it preferable to phthalate alternatives in high-temperature applications.

Role in Electrochemical Sensors

DOS serves as a matrix component in PVC-membrane ion-selective electrodes. For example, it facilitates the detection of anionic surfactants by stabilizing ionophores in the polymeric membrane.

Endpoint	Result
Oral LD₅₀ (rat)	17,000 mg/kg
Dermal LD₅₀ (rabbit)	>10,000 mg/kg
Inhalation LC₅₀ (rat)	>3.2 mg/L (4-hour exposure)
Skin Irritation	Non-irritating